Cas no 6335-39-3 (4-(propan-2-yl)benzene-1-sulfonamide)

4-(propan-2-yl)benzene-1-sulfonamide structure
6335-39-3 structure
Product Name:4-(propan-2-yl)benzene-1-sulfonamide
CAS No:6335-39-3
MF:C9H13NO2S
MW:199.27002120018
MDL:MFCD00457071
CID:525409
PubChem ID:232314
Update Time:2025-04-19

4-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • p-Cumenesulfonamide
    • 4-Isopropylbenzenesulfonamide
    • 4-(1-methylethyl)Benzenesulfonamide
    • 4-propan-2-ylbenzenesulfonamide
    • 4-iso-propylbenzenesulfonamide
    • 4-isopropylbenzensulfonamide
    • 4-isopropylphenylsulphonamide
    • p-isopropylbenzenesulfonamide
    • 6335-39-3
    • 4-(propan-2-yl)benzene-1-sulfonamide
    • NSC 29618
    • AKOS000146426
    • MFCD00457071
    • BBL104372
    • 4-isopropylbenzenesulphonamide
    • NSC29618
    • DTXSID90283087
    • WVOWEROKBOQYLJ-UHFFFAOYSA-N
    • Z45415598
    • Oprea1_657089
    • SCHEMBL84516
    • 4-(propan-2-yl)benzenesulfonamide
    • Benzenesulfonamide, 4-(1-methylethyl)- (9CI)
    • Oprea1_132789
    • STK396672
    • FS-2122
    • 4-(i-propyl)benzenesulfonamide
    • A7977
    • 4-isopropylbenzene sulfonamide
    • F1055-0033
    • 4-isopropyl-benzenesulfonamide
    • DB-073311
    • EN300-270531
    • NSC-29618
    • D86473
    • MDL： MFCD00457071
    • Inchi： 1S/C9H13NO2S/c1-7(2)8-3-5-9(6-4-8)13(10,11)12/h3-7H,1-2H3,(H2,10,11,12)
    • InChI Key： WVOWEROKBOQYLJ-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(=CC=1)C(C)C)(N)(=O)=O

Computed Properties

  • Exact Mass: 199.06700
  • Monoisotopic Mass: 199.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • Melting Point: 103-106℃
  • PSA: 68.54000
  • LogP: 3.23850

4-(propan-2-yl)benzene-1-sulfonamide Security Information

  • HazardClass：IRRITANT

4-(propan-2-yl)benzene-1-sulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-(propan-2-yl)benzene-1-sulfonamide Pricemore >>

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